Cysteine Protease inhibitor hydrochloride
Description
Cysteine Protease inhibitor Hcl is a inhibitor of cysteine protease.
Scientific Research Applications
Therapeutic Potential in Various Diseases
Cysteine protease inhibitors, like cysteine protease inhibitor hydrochloride, have shown significant potential for therapeutic intervention in various disease states. These include conditions like emphysema, stroke, viral infections, cancer, Alzheimer's disease, inflammation, and arthritis. Their role in selectively inhibiting proteolysis makes them valuable in controlling disease processes where unregulated proteolysis is a problem (Santos & Moreira, 2007).
Role in Malaria Treatment
Cysteine protease inhibitors are critical in the treatment of malaria. They inhibit haemoglobin hydrolysis and development in Plasmodium falciparum, a process vital for the parasite's survival. By targeting cysteine proteases like falcipain-2 and falcipain-3, which are essential for haemoglobin hydrolysis in the parasite's food vacuole, these inhibitors can effectively hinder the growth and proliferation of the malaria parasite (Sijwali et al., 2001).
Application in Cancer Research
In cancer research, cysteine protease inhibitors have been studied for their role in regulating tumor growth and dissemination. They target cysteine proteases like cathepsins B and L, which are thought to contribute to cancer progression. The activity of cysteine protease inhibitors in brain tumor tissues, for instance, has been explored as a potential marker for certain types of tumors (Berdowska et al., 2001).
Drug Design and Development
Cysteine protease inhibitors are also significant in drug design and development. Their ability to selectively inhibit specific proteases makes them valuable candidates for new therapeutic drugs. The design and selection of these inhibitors, particularly for treating human diseases like cardiovascular, inflammatory, viral, and immunological disorders, are crucial areas of research (Hernandez & Roush, 2002).
properties
Product Name |
Cysteine Protease inhibitor hydrochloride |
|---|---|
Molecular Formula |
C18H15ClN4O |
Molecular Weight |
338.79 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
